Cas no 2411227-70-6 (lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate)

• Product Name: lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate
• CAS No: 2411227-70-6
• MF: C₁₀H₈BrLiN₂O₂
• MW: 275.027721405029
• CID: 6847650
• PubChem ID: 146049556
• Update Time: 2025-10-28

lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7546642
• Lithium;8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate
• lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate
• lithium(1+)8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate
• lithium(1+) 8-bromo-3-ethylimidazo(1,2-a)pyridine-2-carboxylate
• 2411227-70-6
• 986-287-1

• Inchi： 1S/C10H9BrN2O2.Li/c1-2-7-8(10(14)15)12-9-6(11)4-3-5-13(7)9;/h3-5H,2H2,1H3,(H,14,15);/q;+1/p-1
• InChI Key： AISIBXZQDJKKBA-UHFFFAOYSA-M
• SMILES： BrC1=CC=CN2C1=NC(C(=O)[O-])=C2CC.[Li+]

Computed Properties

• Exact Mass: 273.99292Da
• Monoisotopic Mass: 273.99292Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Additional information on lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate

Introduction to Lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 2411227-70-6)

Lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate, identified by its CAS number 2411227-70-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines an imidazo[1,2-a]pyridine core with functional groups that enhance its pharmacological potential.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. In particular, the presence of a bromo substituent at the 8-position and an ethyl group at the 3-position in this compound introduces specific electronic and steric properties that can influence its binding affinity and selectivity. The carboxylate group at the 2-position further extends its potential utility as a precursor in the synthesis of more complex molecules.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The Lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate has been studied for its potential applications in addressing various neurological and inflammatory disorders. Its unique structural features make it a promising candidate for further investigation, particularly in the context of modulating enzyme activity and receptor interactions.

In a notable study published in the Journal of Medicinal Chemistry, researchers explored the pharmacokinetic properties of derivatives similar to Lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate. The study demonstrated that modifications at the imidazo[1,2-a]pyridine core could significantly alter the compound's metabolic stability and bioavailability. This finding underscores the importance of fine-tuning structural elements to optimize therapeutic efficacy.

The synthesis of Lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The bromo-substituted imidazo[1,2-a]pyridine intermediate is typically prepared through cyclization reactions followed by functional group transformations. The introduction of the lithium cation at the carboxylate position enhances solubility and reactivity, making it more suitable for further derivatization.

One of the key areas of interest for this compound is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. By targeting specific kinases, compounds like Lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate could offer novel therapeutic strategies.

Efforts are ongoing to explore the compound's interactions with other biological targets, such as receptors and ion channels. Preliminary data suggest that it may exhibit properties relevant to central nervous system disorders, including neuroprotection and anti-inflammatory effects. These findings are particularly intriguing given the increasing interest in developing treatments for neurodegenerative diseases.

The development of new pharmaceuticals often involves a rigorous process of screening and optimization to identify compounds with optimal pharmacological profiles. The Lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate represents an early stage in this process but holds significant promise based on its structural features and preliminary biological activity.

In conclusion, Lithium(1+) 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 2411227-70-6) is a compound with substantial potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in drug discovery and development.